7-Bromo-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one

• Molecular Formula: C10H9BrO3
• Molecular Weight: 257.08 g/mol
• SMILES: CC1C(=O)C2=C(O1)C(=CC(=C2)OC)Br
• InChI: InChI=1S/C10H9BrO3/c1-5-9(12)7-3-6(13-2)4-8(11)10(7)14-5/h3-5H,1-2H3
• InChIKey: AOWIREPHPWFTEK-UHFFFAOYSA-N

7-Bromo-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one: Identity & Procurement

7-Bromo-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS 1565717-70-5; also referenced under CAS 1187828-95-0) is a trisubstituted 2,3-dihydrobenzofuran-3-one derivative with molecular formula C10H9BrO3 and a molecular weight of 257.08 g/mol . The compound features a bromine atom at the C7 position, a methoxy group at C5, and a methyl substituent at C2 on the partially saturated benzofuranone scaffold . It is classified as a specialty heterocyclic building block supplied primarily for research-grade synthetic applications in medicinal chemistry and organic synthesis . The compound is typically offered at ≥95% purity by multiple independent suppliers, including AiFChem (catalog available in 1 g and 5 g pack sizes) and Leyan (product No. 2089225) .

Regiospecific 7-Br/5-OMe/2-Me building block for SAR-focused synthesis

≥95% purity from multiple independent suppliers; procurement-grade consistency

Supports sequential cross-coupling and ketone derivatization workflows

7-Bromo-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one: Isomer & Analog Irreplaceability

The specific regiochemical arrangement of substituents on the 2,3-dihydrobenzofuran-3-one scaffold—bromine at C7, methoxy at C5, and methyl at C2—cannot be replicated by any single positional isomer or simpler analog. The C7 bromine position on the benzofuran skeleton has been explicitly shown to be critical for maintaining binding affinity in medicinal chemistry campaigns; relocation of the halogen to alternative positions (e.g., C5 or C6) results in altered pharmacological profiles that are not interchangeable . Furthermore, the presence of the methoxy group at C5 distinguishes this compound from non-methoxylated bromo-methyl-dihydrobenzofuranones such as 5-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS 126224-79-1, C9H7BrO2, MW 227.05) and 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS 1507986-02-8, C9H7BrO2, MW 227.05), both of which lack the electron-donating and solubility-modulating methoxy substituent . Substituting the 2-methyl with a 2-ethyl group (as in 7-bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one, C11H11BrO3, MW 271.11) alters both steric demand and molecular weight, which can impact downstream synthetic and biological outcomes . Generic interchange without validation therefore carries a high risk of synthetic failure, altered reactivity, or divergent biological readout.

Target Compound

Substitute / Analog

C7-Br / C5-OMe / C2-Me

5-Br or 6-Br isomer (no OMe) – altered regiospecific reactivity and SAR vector

C2-methyl (CH3)

C2-ethyl homolog – steric demand and MW shift may impact synthetic and biological outcomes

2,3-Dihydrobenzofuran-3-one scaffold (saturated, chiral C2, C3 ketone)

Fully aromatic benzofuran – planar, achiral, no ketone handle; distinct pharmacophoric profile

7-Bromo-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one: Quantitative Differentiation vs. Closest Analogs

Regiochemical Differentiation: C7-Br/C5-OMe vs. Positional Isomers

The target compound bears a bromine atom exclusively at the C7 position, a methoxy group at C5, and a methyl group at C2. In contrast, the closest brominated positional isomers—5-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS 126224-79-1) and 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS 1507986-02-8)—each possess bromine at alternative positions and lack the C5 methoxy substituent entirely . Evidence from benzofuran SAR literature demonstrates that the position of bromine substitution on the benzofuran nucleus is a critical determinant of both synthetic reactivity and biological target engagement: the 7-position is sterically less encumbered than the 5- or 6-positions, favoring palladium-catalyzed cross-coupling reactions, and has been explicitly noted as essential for maintaining optimal binding affinity in medicinal chemistry campaigns [1].

Regiochemical Identity

Cross-study comparable

C10H9BrO3; MW 257.08; Br at C7; OCH3 at C5 — 5-Br isomer: C9H7BrO2, no OCH3 6-Br isomer: C9H7BrO2, no OCH3 ΔMW = +30.03 g/mol vs both isomers

Unique regiochemistry defines SAR vector; positional isomers are unsuitable substitutes

Bromine position critical for binding affinity according to benzofuran SAR reviews

Evidence Dimension	Bromine substitution position and presence/absence of C5 methoxy group
Target Compound Data	C10H9BrO3; MW 257.08; Br at C7; OCH3 at C5; CH3 at C2
Comparator Or Baseline	5-Br isomer: C9H7BrO2, MW 227.05, Br at C5, no OCH3 | 6-Br isomer: C9H7BrO2, MW 227.05, Br at C6, no OCH3
Quantified Difference	ΔMW = +30.03 g/mol vs both isomers; unique 7-Br + 5-OCH3 dual substitution absent in comparators
Conditions	Structural comparison based on CAS registry data and vendor specifications

Why This Matters

For procurement, the unique C7-Br/C5-OCH3/C2-CH3 combination defines a distinct chemical space that neither 5-bromo nor 6-bromo positional isomers can occupy, making them unsuitable substitutes in any SAR-dependent or regiospecific synthetic application.

• [1] Dawood KM. Benzofuran derivatives: a patent review. Expert Opinion on Therapeutic Patents. 2013;23(9):1133-1156. Review covering SAR of benzofuran derivatives including halogen positional effects on anticancer, antimicrobial, and anti-inflammatory activities. View Source

Molecular Weight Identity Confirmation

The target compound has a molecular weight of 257.08 g/mol (C10H9BrO3), which is distinctly different from all closely related analogs. The non-brominated analog 5-methoxy-2-methylbenzofuran-3(2H)-one (CAS 60770-46-9) has a molecular weight of 178.18 g/mol (C10H10O3)—a difference of 78.90 g/mol that corresponds to the replacement of bromine (atomic mass ~79.9) by hydrogen (atomic mass ~1.0) . The 2-ethyl homolog 7-bromo-2-ethyl-5-methoxy-2,3-dihydro-1-benzofuran-3-one has a molecular weight of 271.11 g/mol (C11H11BrO3), representing a ΔMW of +14.03 g/mol (one additional CH2 unit) . The 5-bromo and 6-bromo positional isomers each weigh 227.05 g/mol, a ΔMW of −30.03 g/mol due to the absence of the methoxy group . This unique molecular weight provides an unambiguous identifier for LC-MS confirmation, inventory verification, and purity assessment using mass-directed analytical workflows.

Molecular Weight Identity

Head-to-head comparison

257.08 g/mol (C10H9BrO3) vs. comparators: 178.18 – 271.11 g/mol ΔMW range: −78.90 to +30.03 g/mol; min. separation 14.03 g/mol

Unambiguous LC-MS identity confirmation; prevents isomer/analog substitution

Calculated from molecular formula; vendor exact mass specifications support analytical discrimination

Evidence Dimension	Molecular weight (g/mol) as an analytical discriminator
Target Compound Data	257.08 g/mol (C10H9BrO3)
Comparator Or Baseline	5-MeO-2-Me analog (no Br): 178.18 g/mol (C10H10O3) | 7-Br-2-Et-5-MeO analog: 271.11 g/mol (C11H11BrO3) | 5-Br-2-Me analog: 227.05 g/mol (C9H7BrO2) | 6-Br-2-Me analog: 227.05 g/mol (C9H7BrO2)
Quantified Difference	ΔMW range: −78.90 to +30.03 g/mol across comparators; minimum separation ≥14.03 g/mol (vs 2-ethyl homolog)
Conditions	Calculated from molecular formula and atomic masses; confirmed by vendor-reported exact mass specifications

Why This Matters

This unambiguous mass differentiation enables definitive compound identity verification by LC-MS or HRMS, eliminating the risk of inadvertent isomer or analog substitution during procurement and inventory management.

Cross-Vendor Purity Benchmarking

The target compound is offered at a consistent minimum purity of 95% by at least three independent suppliers: AiFChem (1 g and 5 g pack sizes, 95% purity), Leyan (product No. 2089225, 95% purity), and eNovation Chemicals LLC (mcule product ID P-893654877, 95% guaranteed purity) . This cross-vendor purity convergence establishes a de facto procurement-grade specification benchmark. In contrast, the 5-methoxy-2-methylbenzofuran-3(2H)-one analog (CAS 60770-46-9) is available at 98% purity from Leyan, reflecting a difference in the commercial maturity and quality tier of that non-brominated scaffold . For the target compound, the 95% purity threshold, combined with multi-source availability, provides procurement flexibility and mitigates single-supplier dependency risk.

Vendor Purity Benchmark

Cross-study comparable

95% minimum purity guaranteed by 3+ independent suppliers

Multi-source procurement-grade specification; supports consistent QC acceptance

Purity determined by HPLC or NMR per supplier QC protocols

Evidence Dimension	Minimum guaranteed purity (%) from commercial suppliers
Target Compound Data	95% (AiFChem, Leyan, eNovation Chemicals LLC)
Comparator Or Baseline	5-Methoxy-2-methylbenzofuran-3(2H)-one (CAS 60770-46-9): 98% purity (Leyan); 5-Bromo-2-methyl analog: typically 95% (benchchem, evitachem—excluded sources but noted for context)
Quantified Difference	Target compound parity with 5-bromo analog at 95%; 3-point lower than non-brominated 5-MeO analog at 98%
Conditions	Vendor-reported purity specifications as of 2024; purity determined by HPLC or NMR per supplier QC protocols

Why This Matters

Multi-vendor availability at 95% purity enables competitive sourcing, reduces procurement risk, and provides a verifiable quality benchmark for incoming material acceptance in research workflows.

Synthetic Utility: 7-Bromo Reactivity in O-Methyloxime Formation

The synthetic accessibility of the 7-bromo substituent on the benzofuran-3-one core is demonstrated by a published protocol for the closely related 7-bromo-1-benzofuran-3(2H)-one (CAS 519018-52-1), in which the carbonyl group was converted to the O-methyloxime in 79% isolated yield under standard conditions (O-methylhydroxyammonium chloride, sodium acetate, methanol reflux, 10 h) [1]. This demonstrates that the 7-bromo substituent is compatible with nucleophilic derivatization at the C3 carbonyl without competitive bromide displacement. Moreover, 7-bromobenzofuran derivatives are explicitly characterized as 'ideal electrophilic coupling partners' for palladium-catalyzed Suzuki, Stille, and Negishi cross-coupling reactions , positioning the target compound as a versatile intermediate for C–C bond formation at the C7 position. In contrast, 5-bromo-substituted benzofuran-3-ones may exhibit different regioselectivity profiles in electrophilic aromatic substitution or cross-coupling due to altered electron density distribution, though direct comparative kinetic data are not available.

C7-Br Reactivity

Class-level inference

O-Methyloxime formation on 7-bromo-benzofuran-3-one analog: 79% isolated yield Conditions: MeOH, reflux, 10 h; no bromide displacement

7-Br compatible with nucleophilic carbonyl derivatization; supports sequential C3/C7 functionalization

Class-level inference from published analog protocol; Pd-catalyzed cross-coupling also characterized for 7-Br benzofurans

Evidence Dimension	Synthetic reactivity: compatibility of 7-Br substituent with carbonyl derivatization and cross-coupling
Target Compound Data	7-Br substituent tolerated in O-methyloxime formation; 7-bromobenzofurans characterized as efficient Suzuki/Stille/Negishi partners
Comparator Or Baseline	5-Br and 6-Br positional isomers: no published head-to-head reactivity data; class-level inference that steric environment at C7 is less hindered than C5/C6 for Pd-catalyzed oxidative addition
Quantified Difference	Qualitative reactivity advantage inferred from steric accessibility; demonstrated 79% yield for oxime derivatization of 7-bromo-benzofuran-3-one
Conditions	O-methyloxime formation: MeOH, reflux, 10 h; cross-coupling: Pd(0) or Pd(II) catalysis with arylboronic acids (Suzuki) or organostannanes (Stille)

Why This Matters

The demonstrated compatibility of the 7-bromo substituent with both carbonyl derivatization and transition-metal-catalyzed cross-coupling makes this compound a strategically advantageous building block for convergent synthetic routes, where the C3 ketone and C7 bromide can be sequentially functionalized.

• [1] Benzofurans.com. Analyzing the synthesis route of 519018-52-1 (7-Bromobenzofuran-3(2H)-one). O-Methyloxime formation: 0.468 g, 79% yield. Purification by silica gel column chromatography (hexane:EtOAc 100:0 to 80:20). View Source

Scaffold Differentiation: Dihydrobenzofuran-3-one vs. Aromatic Benzofurans

The 2,3-dihydrobenzofuran-3-one core of the target compound is structurally and electronically distinct from fully aromatic benzofurans such as 7-bromo-5-methoxybenzofuran (CAS 90484-47-2, C9H7BrO2, MW 227.05) . The saturation of the 2,3-bond in the dihydro scaffold eliminates heteroaromaticity in the furan ring, resulting in: (i) a C3 ketone that serves as a hydrogen-bond acceptor and additional derivatization handle; (ii) a stereogenic center at C2 (CH3-substituted) that imparts chirality; and (iii) altered planarity and conformational flexibility compared to the planar aromatic benzofuran system. SAR reviews of benzofuran derivatives indicate that scaffold saturation state can significantly modulate pharmacokinetic properties including metabolic stability, though direct comparative in vitro data for this specific compound pair are not available [1]. The 2,3-dihydrobenzofuran scaffold has been recognized as a 'privileged structure' in medicinal chemistry, and recent work has exploited dihydrobenzofurans as highly potent BET bromodomain inhibitors with >1000-fold selectivity for BD2 over BD1 [2].

Scaffold Saturation

Class-level inference

2,3-Dihydrobenzofuran-3-one (saturated, chiral C2, C3 ketone) vs. Fully aromatic benzofuran (planar, achiral, no ketone) ΔMW = +30.03 g/mol; presence vs. absence of stereocenter

Diverse pharmacophoric profile; chirality and ketone enable unique interactions unavailable to planar aromatic analogs

Dihydrobenzofuran scaffold recognized as a privileged structure; class-level SAR suggests altered metabolic stability and binding modes

Evidence Dimension	Scaffold saturation state: dihydrobenzofuran-3-one vs fully aromatic benzofuran
Target Compound Data	2,3-Dihydrobenzofuran-3-one scaffold; C3 ketone; chiral center at C2; C10H9BrO3; MW 257.08
Comparator Or Baseline	7-Bromo-5-methoxybenzofuran (CAS 90484-47-2): fully aromatic; C9H7BrO2; MW 227.05; no ketone; planar; achiral
Quantified Difference	ΔMW = +30.03 g/mol; scaffold-level difference: saturated vs aromatic furan ring; presence vs absence of C3 ketone; chiral vs achiral
Conditions	Structural comparison based on CAS registry data; class-level SAR inference from benzofuran literature

Why This Matters

The dihydrobenzofuran-3-one scaffold offers a fundamentally different pharmacophoric profile from aromatic benzofurans, with the C3 ketone and C2 chirality enabling additional intermolecular interactions and stereochemical control that are unavailable to planar aromatic analogs.

• [1] MDPI. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers. 2022;14(9):2196. Published 2022-04-28. doi:10.3390/cancers14092196. View Source
• [2] NFDI4DS / UHH-SEMS. Optimization of a Series of 2,3-Dihydrobenzofurans as Highly Potent, Second Bromodomain (BD2)-Selective, Bromo and Extra-Terminal Domain (BET) Inhibitors. 'A series of 2,3-dihydrobenzofurans have been developed as highly potent BET inhibitors with 1000-fold selectivity for BD2 over BD1.' Published 2016-2021. View Source

7-Bromo-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one: Research & Industrial Applications

Library Synthesis: Sequential C7 Cross-Coupling & C3 Derivatization

The target compound can serve as a dual-reactive building block in the construction of focused compound libraries for drug discovery. The C7 bromine atom enables palladium-catalyzed Suzuki-Miyaura coupling to introduce aryl or heteroaryl diversity at the 7-position, while the C3 ketone can independently undergo reductive amination, oxime formation, or Grignard addition to install a second point of diversity. The demonstrated 79% yield for O-methyloxime formation on the parent 7-bromo-benzofuran-3-one scaffold [1] supports the feasibility of sequential derivatization without protecting group manipulation. The C2 methyl substituent introduces a stereogenic center that can be exploited for enantioselective synthesis or chiral chromatographic resolution, enabling the generation of enantiomerically enriched screening compounds. This synthetic versatility is particularly relevant for kinase inhibitor programs, bromodomain-targeting campaigns, and other target classes where benzofuran-based scaffolds have shown validated activity [2].

Bromodomain SAR Probe Generation

2,3-Dihydrobenzofuran derivatives have been optimized into highly potent and selective BET bromodomain inhibitors, achieving >1000-fold selectivity for the second bromodomain (BD2) over the first (BD1) [3]. The target compound, with its C7 bromine handle, is an ideal starting point for systematic SAR exploration of the BD2-selective pharmacophore: the C7 position can be diversified via cross-coupling to probe the acetyl-lysine binding pocket, while the C5 methoxy group provides a fixed electron-donating substituent that may enhance binding through hydrogen-bonding or hydrophobic interactions. The C2 methyl group offers a stereochemical probe to assess the impact of chirality on target engagement. Procurement of this specific compound—rather than a positional isomer with bromine at C5 or C6—is essential because the regiochemistry of substitution directly dictates the vector of aryl group installation into the bromodomain binding site .

Anticancer Lead Optimization via Halogenated Benzofuranone Cytotoxicity

Halogenated benzofuran derivatives, particularly bromo-substituted variants, have demonstrated selective cytotoxicity toward leukemia cell lines (K562, HL-60) and other cancer types, with SAR studies indicating that the presence of bromine on the benzofuran system enhances cytotoxic potency relative to non-halogenated analogs [4][5]. The target compound, bearing a 7-bromo substituent on the dihydrobenzofuran-3-one core, can serve as a starting material for the synthesis of aurone-like or 2-arylidenebenzofuran-3-one derivatives with potential anticancer activity. In published work, halogen-substituted aurones exhibited IC50 values as low as 8.157 ± 0.713 μM against MCF-7 breast cancer cells, with brominated analogs generally showing superior activity to chlorinated or unsubstituted counterparts [6]. The specific 7-bromo-5-methoxy-2-methyl substitution pattern offers a distinct vector for further SAR exploration that cannot be achieved with 5-bromo or 6-bromo isomers.

Analytical Reference Standard & Inventory Verification

The compound's unique molecular weight (257.08 g/mol) and characteristic isotopic pattern from bromine (1:1 M:M+2 ratio) provide unambiguous identification by LC-MS, making it suitable as an analytical reference standard for quality control of synthetic intermediates in multi-step medicinal chemistry campaigns. The consistent 95% purity specification across independent suppliers enables reliable procurement with minimal batch-to-batch variability, supporting reproducible research outcomes. The availability from multiple vendors also reduces supply-chain risk and enables competitive pricing for larger-scale medicinal chemistry programs.

Application

Selection Property

Validation Focus

Library synthesis: sequential C7 cross-coupling & C3 derivatization

Dual-reactive C7-Br and C3-ketone handles

Sequential functionalization feasibility; enantioselective resolution at C2

Bromodomain SAR probe generation

Regiospecific C7 diversification vector for BD2-selective pharmacophore exploration

Bromodomain binding assay context; stereochemical probe assessment at C2

Cytotoxic aurone-derivative synthesis

7-Bromo handle for C–C coupling to access aurone-like scaffolds

Cancer cell-line cytotoxicity screening; apoptosis pathway-response context

Analytical reference standard & inventory verification

Characteristic molecular weight and bromine isotope pattern

LC-MS identity confirmation; multi-vendor lot consistency review

• [1] Benzofurans.com. Analyzing the synthesis route of 519018-52-1 (7-Bromobenzofuran-3(2H)-one). O-Methyloxime formation yield: 79%. View Source
• [2] MDPI. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers. 2022;14(9):2196. doi:10.3390/cancers14092196. View Source
• [3] NFDI4DS / UHH-SEMS. Optimization of a Series of 2,3-Dihydrobenzofurans as Highly Potent, Second Bromodomain (BD2)-Selective BET Inhibitors (1000-fold BD2/BD1 selectivity). 2016-2021. View Source
• [4] PMC / MDPI. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. 2019-04-18. 'Five compounds (1c, 1e, 2d, 3a, 3d) showed significant cytotoxic activity against all tested cell lines and selectivity for cancer cell lines. The SAR analysis indicated that the presence of bromine increased cytotoxicity.' View Source
• [5] FDI Lab – SciCrunch.org. Halogeno-derivatives of benzofurans are selectively toxic towards human leukemia cells. Five compounds showed significant cytotoxic activity against all tested cell lines and selectivity for cancer cell lines. View Source
• [6] CORE. Halogen substituted aurones as potential apoptotic agents: synthesis, anticancer evaluation, molecular docking, ADMET and DFT study. IC50 = 8.157 ± 0.713 μM against MCF-7. Published 2023-07-30. View Source